Understanding of nitrogen-doped carbon nanoparticles based solid phosphors for white light emitting diodes†
RSC Advances Pub Date: 2016-07-11 DOI: 10.1039/C6RA11208K
Abstract
The luminescence of carbon nanoparticles (CNPs) in solid form is believed to be quenched due to aggregation. Herein, we have reported the luminescence of N-doped CNPs (N-CNPs) in solution as well as in solid form. N-CNPs in solution exhibit excitation-dependent emission in solution and the luminescence intensity increases with nitrogen doping as well as with dilution. In the solid form, the luminescence is shown to be dependent on the power and follow a power dependency. The carrier recombination process are investigated in solid N-CNPs using a power dependent luminescence study. Finally, N-CNPs as a solid phosphor have been exploited for white light emission with CIE coordinates of (0.34, 0.34).
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